N~1~-(4-fluorophenyl)-N~2~-(4-methylphenyl)-N~2~-(methylsulfonyl)alaninamide

• IUPAC Name: N-(4-fluorophenyl)-2-(4-methyl-N-methylsulfonylanilino)propanamide
• InChI: InChI=1S/C17H19FN2O3S/c1-12-4-10-16(11-5-12)20(24(3,22)23)13(2)17(21)19-15-8-6-14(18)7-9-15/h4-11,13H,1-3H3,(H,19,21)
• InChI Key: XSQYCTOALNGDFC-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)N(C(C)C(=O)NC2=CC=C(C=C2)F)S(=O)(=O)C
• Molecular Formula: C17H19FN2O3S
• Molecular Weight: 350.4 g/mol

Description

N~1~-(4-fluorophenyl)-N~2~-(4-methylphenyl)-N~2~-(methylsulfonyl)alaninamide, also known as FMMA, is a chemical compound that has gained attention in the scientific community due to its potential as a pharmacological tool. FMMA is a novel selective inhibitor of the cystic fibrosis transmembrane conductance regulator (CFTR) chloride channel, which is a protein that plays a critical role in regulating salt and water transport across cell membranes. In

Mechanism of Action

N~1~-(4-fluorophenyl)-N~2~-(4-methylphenyl)-N~2~-(methylsulfonyl)alaninamide selectively inhibits the function of the CFTR chloride channel by binding to a specific site on the protein. This binding prevents the channel from opening and allowing chloride ions to pass through. This inhibition of CFTR function has been shown to have potential therapeutic applications for diseases such as cystic fibrosis and polycystic kidney disease.
Biochemical and Physiological Effects:
Inhibition of CFTR function by N~1~-(4-fluorophenyl)-N~2~-(4-methylphenyl)-N~2~-(methylsulfonyl)alaninamide has been shown to have a number of biochemical and physiological effects. Inhibition of CFTR function leads to increased sodium absorption and decreased chloride secretion, which can lead to dehydration of the airway surface liquid in the lungs. This can result in impaired mucociliary clearance and increased susceptibility to infection. Inhibition of CFTR function has also been shown to have effects on other ion channels and transporters, such as the epithelial sodium channel (ENaC) and the Na+/K+ ATPase.

Advantages and Limitations for Lab Experiments

N~1~-(4-fluorophenyl)-N~2~-(4-methylphenyl)-N~2~-(methylsulfonyl)alaninamide has several advantages as a pharmacological tool for studying CFTR function. It is a selective inhibitor of CFTR, which allows for specific targeting of this protein without affecting other ion channels or transporters. N~1~-(4-fluorophenyl)-N~2~-(4-methylphenyl)-N~2~-(methylsulfonyl)alaninamide is also relatively stable and can be used in a variety of experimental systems, such as cell culture, ex vivo tissue preparations, and animal models.
One limitation of N~1~-(4-fluorophenyl)-N~2~-(4-methylphenyl)-N~2~-(methylsulfonyl)alaninamide is that it is not a clinically approved drug, and its safety and efficacy in humans are not yet known. Another limitation is that N~1~-(4-fluorophenyl)-N~2~-(4-methylphenyl)-N~2~-(methylsulfonyl)alaninamide may have off-target effects on other proteins or biochemical pathways, which could complicate interpretation of experimental results.

Future Directions

There are several future directions for research on N~1~-(4-fluorophenyl)-N~2~-(4-methylphenyl)-N~2~-(methylsulfonyl)alaninamide. One area of interest is the development of more potent and selective CFTR inhibitors based on the structure of N~1~-(4-fluorophenyl)-N~2~-(4-methylphenyl)-N~2~-(methylsulfonyl)alaninamide. Another area of interest is the use of N~1~-(4-fluorophenyl)-N~2~-(4-methylphenyl)-N~2~-(methylsulfonyl)alaninamide as a tool for studying the role of CFTR in other diseases, such as polycystic kidney disease and chronic obstructive pulmonary disease. Additionally, further research is needed to determine the safety and efficacy of CFTR inhibitors such as N~1~-(4-fluorophenyl)-N~2~-(4-methylphenyl)-N~2~-(methylsulfonyl)alaninamide in humans, with the ultimate goal of developing new therapies for CF and other diseases.

Scientific Research Applications

N~1~-(4-fluorophenyl)-N~2~-(4-methylphenyl)-N~2~-(methylsulfonyl)alaninamide has been used as a pharmacological tool to study the function of the CFTR chloride channel. CFTR is a protein that is mutated in patients with cystic fibrosis, a genetic disorder that affects the lungs, pancreas, and other organs. N~1~-(4-fluorophenyl)-N~2~-(4-methylphenyl)-N~2~-(methylsulfonyl)alaninamide has been shown to selectively inhibit the function of CFTR, making it a useful tool for studying the role of CFTR in normal and disease states.